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Compound of Interest

Compound Name: GoSlo-SR-5-69

Cat. No.: B2989940 Get Quote

Essential Safety and Handling Guide for GoSlo-
SR-5-69
This document provides immediate and essential safety, logistical, and operational guidance for

researchers, scientists, and drug development professionals handling GoSlo-SR-5-69.

Adherence to these procedures is crucial for ensuring laboratory safety and maintaining the

integrity of your research.

Immediate Safety and Handling Protocols
GoSlo-SR-5-69 is a potent activator of large-conductance Ca2+-activated K+ (BK) channels.[1]

[2] While the Safety Data Sheet (SDS) from a supplier indicates that it is not classified as a

hazardous substance or mixture, it is imperative to handle all laboratory chemicals with a high

degree of caution.[3] The following protocols outline best practices for the safe handling,

storage, and disposal of this compound.

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the most critical barrier against

potential exposure. The following PPE is mandatory when handling GoSlo-SR-5-69 in solid or

solution form:
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Protection Type Specific Equipment Standard/Notes

Eye/Face Protection

Chemical safety goggles or

safety glasses with side

shields. A face shield is

recommended when there is a

potential for splashing.

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166 regulations.

Skin Protection

Chemical-resistant nitrile

gloves. A lab coat must be

worn to prevent skin exposure.

Gloves should be inspected for

integrity before each use and

removed using the proper

technique to avoid skin

contamination.

Respiratory Protection

Not generally required under

normal handling conditions in a

well-ventilated area. If

weighing or handling the

powder where dust may be

generated, a NIOSH-approved

N95 respirator is

recommended.

Ensure proper fit and use in

accordance with institutional

and regulatory guidelines.

Hand Hygiene

Wash hands thoroughly with

soap and water after handling

the compound and before

leaving the laboratory.

Do not rely on hand sanitizer

alone for chemical

decontamination.

First Aid Measures
In the event of accidental exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek prompt medical attention.[3]

Skin Contact

Remove all contaminated clothing and shoes.[3]

Wash the affected area thoroughly with soap

and water for at least 15 minutes.[3] If irritation

persists, seek medical attention.

Inhalation

Move the individual to fresh air immediately.[3] If

breathing is difficult, provide oxygen. If breathing

has stopped, administer artificial respiration.[3]

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[3] Wash out the mouth

with water and provide the individual with water

to drink.[3] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Operational and Disposal Plans
A systematic approach to the handling and disposal of GoSlo-SR-5-69 will minimize risks and

ensure a safe laboratory environment.

Storage and Handling
Storage: Store GoSlo-SR-5-69 at room temperature in a tightly sealed container.[1]

Handling: All handling of the solid compound and preparation of solutions should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize the risk of inhalation. Avoid the formation of dust.

Preparation of Stock Solutions
GoSlo-SR-5-69 is soluble in DMSO up to 100 mM.[1] When preparing stock solutions, it is

crucial to use the batch-specific molecular weight found on the product vial or Certificate of
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Analysis for accurate calculations.

Disposal Plan
All waste containing GoSlo-SR-5-69 should be treated as chemical waste and disposed of in

accordance with local, state, and federal regulations. Do not dispose of this compound down

the drain. Collect all liquid and solid waste in appropriately labeled hazardous waste containers

for pickup by your institution's environmental health and safety department.

Quantitative Data Summary
The following table summarizes the key quantitative properties of GoSlo-SR-5-69.

Property Value Source

Molecular Weight 470.47 g/mol [1]

Formula C₂₄H₁₉N₂NaO₅S [1]

Purity ≥98% (by HPLC)

CAS Number 1363419-31-1 [1][3]

EC₅₀ 251 nM [1][2]

Solubility Soluble to 100 mM in DMSO [1]

ΔV₁/₂ -104 mV [1][2]

Experimental Protocol: Assessing BK Channel
Activation
The following is a detailed methodology for a key experiment to assess the effect of GoSlo-SR-
5-69 on large-conductance Ca²⁺-activated K⁺ (BK) channels, based on published research.[4]

Cell Preparation: Isolate rabbit bladder smooth muscle cells (RBSMC) by enzymatic

digestion and plate them in 35 mm Petri dishes.

Electrophysiology Setup: Perform experiments at 37°C using an excised inside-out patch-

clamp configuration.
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Solutions: Use symmetrical K⁺ solutions (pH 7.2) containing 140 mM KCl, 10 mM Glucose,

and 10 mM HEPES. Use either 1 mM EGTA for [Ca²⁺] < 100 nM or 1 mM HEDTA for [Ca²⁺] >

300 nM.

Data Acquisition: Hold excised patches of RBSMC at -60 mV. Evoke BK channel currents

using voltage ramps of 100 mV/sec.

Compound Application: Apply increasing concentrations of GoSlo-SR-5-69 to the cytosolic

face of the membrane patch to determine its effect on the half-maximal activation voltage

(V₁/₂).

Visualizations
Safe Handling Workflow for GoSlo-SR-5-69
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Safe Handling Workflow for GoSlo-SR-5-69

Preparation

Handling
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Weigh Solid Compound

Prepare Stock Solution

Perform Experiment
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Caption: A workflow diagram illustrating the key steps for the safe handling of GoSlo-SR-5-69.
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Signaling Pathway: GoSlo-SR-5-69 Mechanism of Action

GoSlo-SR-5-69 as a BK Channel Activator

GoSlo-SR-5-69

BK Channel
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causes

Click to download full resolution via product page

Caption: A diagram illustrating the signaling pathway of GoSlo-SR-5-69 as a BK channel

activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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